ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate
Overview
Description
“Ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate” is a chemical compound that belongs to the class of heterocyclic compounds known as coumarins . These compounds are valuable kinds of oxygen-containing heterocycles widely found in nature . More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria .
Synthesis Analysis
The synthesis of coumarin systems, including “this compound”, has been a topic of interest for many organic and pharmaceutical chemists . The synthesis methods are carried out in classical and non-classical conditions, particularly under green conditions such as using green solvent, catalyst, and other procedures .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H16O3 . The structure of this compound includes a benzene fusion ring at a 5,6-positioned 4H-pyran ring system, designated as 4H-chromene .
Scientific Research Applications
Synthesis and Characterization
Synthesis, Characterization, and Crystal Structure Analysis : The synthesis and characterization of ethyl 2-(2-oxo-2H-chromen-4-yloxy) acetate, a related compound, have been detailed through NMR, IR, and mass spectral studies, culminating in single crystal X-ray diffraction studies. The crystal exhibits several C–H•••O intermolecular interactions, forming a three-dimensional architecture. Hirshfeld surface analysis highlighted the nature of intermolecular contacts, with H…H bonding being a major contributor to crystal packing (Jyothi et al., 2017).
Antioxidative and Anti-inflammatory Properties
Antioxidative and Anti-inflammatory Activities : A highly oxygenated 2H-chromen derivative from the red seaweed Gracilaria opuntia showed significant antioxidative and anti-inflammatory activities. Its antioxidative activity was notably greater compared to α-tocopherol, and its anti-inflammatory selectivity index was higher than synthetic NSAIDs like aspirin and ibuprofen (Makkar & Chakraborty, 2018).
Synthesis Methods
One-Pot Synthesis Techniques : Efficient methodologies have been developed for the one-pot synthesis of ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates, demonstrating the compound's versatility and potential as a scaffold in organic synthesis (Reddy & Krupadanam, 2010).
Biological Activities
Antimicrobial Activities : Research on the synthesis and antimicrobial activity of novel coumarin derivatives, starting from ethyl 2-(4-methyl-2-oxo-2H-chromen-7-yloxy) acetate, has shown significant antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Medimagh-Saidana et al., 2015).
Catalytic Applications
Ionic Liquid Catalysis : A novel ionic liquid was used as an efficient, homogeneous, and reusable catalyst for synthesizing a range of 2-amino-4H-chromene derivatives, showcasing the application of ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate derivatives in facilitating environmentally friendly chemical reactions (Ghorbani et al., 2015).
Mechanism of Action
Target of Action
Ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate, also known as Ethyl 2-(Chroman-4-yl)acetate, is a derivative of coumarin . Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820 . They have been routinely employed as herbal medicines since early ages . More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria
Mode of Action
Coumarins, the parent compounds, have been intensively screened for different biological properties . They have been tested for anti-HIV , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .
Biochemical Pathways
Coumarins have been found to affect a variety of biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Coumarins have been found to exhibit a variety of biological effects, including anti-hiv , anticancer , anti-microbial , anti-tumor , antioxidant , anti-Alzheimer , anti-tuberculosis , anti-platelet activity , COX inhibitors , anti-inflammatory , anti-asthmatic , anti-viral and DNA gyrase inhibitors .
properties
IUPAC Name |
ethyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-2-15-13(14)9-10-7-8-16-12-6-4-3-5-11(10)12/h3-6,10H,2,7-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKJHGKSYAFMJHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCOC2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40557341 | |
Record name | Ethyl (3,4-dihydro-2H-1-benzopyran-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
119304-96-0 | |
Record name | Ethyl (3,4-dihydro-2H-1-benzopyran-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40557341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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